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Compound of Interest

Compound Name: 3-Chloroalanine

Cat. No.: B1265362

In-Depth Technical Guide to 3-Chloroalanine

This technical guide provides a comprehensive overview of 3-Chloroalanine, a non-
proteinogenic amino acid, for researchers, scientists, and professionals in drug development. It
covers its chemical properties, synthesis, and significant role as an enzyme inhibitor with
potential therapeutic applications.

Core Properties of 3-Chloroalanine

3-Chloroalanine is a halogenated derivative of the amino acid alanine.[1] It exists as a white,
water-soluble solid.[2] The L-enantiomer is commonly studied for its biological activities.

Identifier Value Source
CAS Number (L-isomer) 2731-73-9 [2]
Molecular Formula C3H6CINO2 [2]
Molecular Weight 123.54 g/mol [2]
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Physicochemical Properties Value Source
Appearance White solid [2]
Melting Point 166-167 °C [2]
Solubility Water-soluble [2]

Synthesis of 3-Chloroalanine

A common method for the synthesis of 3-Chloroalanine involves the direct conversion of
serine using thiourea and N-chlorosuccinimide (NCS) under mild conditions. This process is
economical and atom-efficient.[3]

Experimental Protocol: Synthesis from Serine

Objective: To synthesize 3-Chloroalanine from L-serine.
Materials:
e L-serine

Dichloromethane

Thiourea

N-chlorosuccinimide (NCS)

Ethanol

Procedure:

In a 500 mL four-necked flask, add 50.0 g of serine and 200.0 g of dichloromethane.

Add 16.8 g of thiourea to the mixture.

Stir the mixture at room temperature for 30 minutes.

Under rapid stirring, add 95.4 g of N-chlorosuccinimide dropwise.
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Maintain the reaction for two hours after the addition is complete.

Remove the solvent by vacuum concentration.

Add 220.0 g of ethanol to the residue and stir for 1 hour.

Filter the mixture. The solid is washed with a small amount of ethanol.

The resulting solid product, 3-chloro-alanine, is dried under a vacuum.[3]
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Synthesis of 3-Chloroalanine from Serine.

Biochemical Applications and Mechanism of Action

3-Chloroalanine is a notable enzyme inhibitor, targeting several key enzymes in metabolic
pathways. This inhibitory action forms the basis of its potential therapeutic applications,
particularly in oncology and as an antimicrobial agent.

Enzyme Inhibition

3-Chloroalanine acts as a competitive inhibitor for several enzymes crucial for cellular

metabolism.[4]
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Enzyme Inhibited

Significance of Inhibition

Source

Alanine Aminotransferase
(ALAT)

Crucial for amino acid
metabolism and
gluconeogenesis; inhibition
can suppress tumor

progression.

[4]115]

Alanine Racemase

Essential for bacterial cell wall
synthesis, making it a target for

antibacterial agents.

[5][6]

Threonine Deaminase

Disrupts amino acid

biosynthesis in bacteria.

[5][6]

Serine Palmitoyltransferase
(SPT)

Rate-limiting enzyme in
sphingolipid biosynthesis;
inhibition affects lipid

metabolism and cell signaling.

[4]

Alanine-valine transaminase

(Transaminase C)

Reversible inhibition
contributes to the isoleucine-
plus-valine requirement in E.
coli in the presence of (-

Chloro-L-alanine.

[7]

The mechanism of action against cancer cells often involves the disruption of energy

production pathways. By inhibiting Alanine Aminotransferase (ALAT), 3-Chloroalanine blocks

the conversion of alanine to pyruvate, a key step in cellular respiration and glucose

metabolism. This is particularly effective against rapidly proliferating cancer cells that heavily

rely on glycolysis.[4]
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Inhibition of ALAT by 3-Chloroalanine.

Use in Chiral Synthesis

Racemic mixtures of 3-chloroalanine are valuable starting materials for the enzymatic
synthesis of specific enantiomers of other amino acids. This is achieved using stereospecific

enzymes that act on only one enantiomer.[5]

Experimental Protocol: Enzymatic Synthesis of D-

Cysteine

Objective: To synthesize D-cysteine from racemic 3-chloroalanine.
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Enzyme: 3-chloro-D-alanine chloride-lyase from Pseudomonas putida CR 1-1.[5]
Procedure:
o Aracemic mixture of 3-chloroalanine is used as the starting material.

e The enzyme 3-chloro-D-alanine chloride-lyase specifically catalyzes the [3-replacement
reaction of the D-enantiomer (3-chloro-D-alanine) with sodium hydrosulfide.

e This reaction produces D-cysteine.

o To prevent the degradation of the unreacted L-enantiomer (3-chloro-L-alanine) by other
enzymes, the bacterial cells can be treated with phenylhydrazine.

e This treatment allows for a high conversion of 3-chloro-D-alanine to D-cysteine while
enabling the recovery of a significant portion of the unreacted 3-chloro-L-alanine.[5]
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Enzymatic Synthesis of D-Cysteine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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